Cas no 1805927-19-8 (4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1805927-19-8
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4833400
• Update Time: 2025-06-12

4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO2/c1-15-6-4(2-9)5(13)3-14-7(6)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： WZPWTHUAWCZRHV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1CBr)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

Research Briefing on 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1805927-19-8)

4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1805927-19-8) is a halogenated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Its unique structural features, including the trifluoromethoxy and bromomethyl groups, make it a valuable scaffold for drug discovery and optimization.

Recent studies have explored the synthetic applications of 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine in the preparation of novel kinase inhibitors and antiviral agents. For instance, researchers have utilized this compound as a key building block in the synthesis of pyridine-based analogs that exhibit potent inhibitory activity against specific viral proteases. The presence of the iodine and bromine atoms in the molecule allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine in the development of small-molecule modulators of neuroinflammatory pathways. The compound was employed as a precursor to generate a series of derivatives that selectively target microglial activation, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted the compound's favorable physicochemical properties, including its stability and solubility, which are critical for drug development.

Another significant application of this compound lies in its role as a radiolabeling precursor for positron emission tomography (PET) imaging. Researchers have successfully incorporated radioactive isotopes, such as fluorine-18, into the trifluoromethoxy group, enabling the visualization of target engagement in preclinical models. This approach has been particularly valuable in the study of receptor-ligand interactions in the CNS, providing insights into the pharmacokinetics and biodistribution of novel therapeutics.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine. Recent advancements in flow chemistry and catalytic halogenation have addressed some of these issues, improving yield and reproducibility. Ongoing research aims to further optimize the synthetic routes and explore new therapeutic applications for this versatile compound.

In conclusion, 4-(Bromomethyl)-5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1805927-19-8) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and imaging. Its unique structural features and reactivity profile continue to inspire innovative research, positioning it as a key player in the development of next-generation therapeutics.